Cas no 1040631-70-6 (6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 1040631-70-6
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5382996
• Update Time: 2025-06-10

6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• 6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H18N4O3/c1-14-3-5-16(6-4-14)21-22-19(28-24-21)13-25-20(26)12-11-18(23-25)15-7-9-17(27-2)10-8-15/h3-12H,13H2,1-2H3
• InChI Key： FMXSERITNDAFBB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2ON=C(C3=CC=C(C)C=C3)N=2)N=C(C2=CC=C(OC)C=C2)C=C1

Additional information on 6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 1040631-70-6 and Product Name: 6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

The compound with the CAS number 1040631-70-6 and the product name 6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups within its molecular framework makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a dihydropyridazinone core, which is known for its versatility in medicinal chemistry. The dihydropyridazinone scaffold is particularly interesting because it can serve as a versatile pharmacophore, contributing to various biological interactions. The presence of a 1,2,4-oxadiazole ring further enhances the compound's potential by introducing additional binding sites and modulating its electronic properties. This combination of structural elements is not only chemically intriguing but also suggests a multifaceted approach to drug design.

The 4-methoxyphenyl substituent at the sixth position of the dihydropyridazinone ring adds another layer of complexity to the molecule. This aromatic group is known for its ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug development. Additionally, the 4-methylphenyl group attached to the 1,2,4-oxadiazole ring contributes to the compound's overall hydrophobicity, influencing its solubility and bioavailability. These features make the compound an attractive candidate for further exploration in pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have provided new tools for analyzing the interactions of such complex molecules with biological targets. The use of computational methods has allowed researchers to predict the binding affinities and mechanisms of action of this compound with high precision. These studies have revealed that the dihydropyridazinone core and the 1,2,4-oxadiazole ring are key regions responsible for interactions with potential target proteins. This insight has guided the optimization efforts aimed at improving the compound's efficacy and selectivity.

In vitro studies have begun to uncover the biological activities of this compound. Initial experiments suggest that it exhibits inhibitory properties against several enzymes and receptors relevant to therapeutic applications. For instance, preliminary data indicate that it may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings are particularly exciting because they highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates and precise control over reaction conditions. The introduction of the 4-methoxyphenyl and 4-methylphenyl groups required meticulous planning to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently.

The structural diversity introduced by these functional groups not only enhances the compound's chemical complexity but also broadens its potential therapeutic applications. The dihydropyridazinone core, combined with the 1,2,4-oxadiazole ring, provides multiple sites for functionalization, allowing for further derivatization to fine-tune its biological profile. This flexibility is crucial in drug discovery, where subtle modifications can significantly impact potency and selectivity.

As research progresses, additional insights into the pharmacological properties of this compound are expected. Further in vitro and in vivo studies will be conducted to evaluate its efficacy, safety profile, and potential side effects. These studies will be instrumental in determining whether this compound can advance to clinical trials as a candidate for treating specific diseases or conditions.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and other scientists. The study of compounds like this one exemplifies how collaborative efforts can lead to significant breakthroughs in drug discovery. By integrating knowledge from various fields, researchers can accelerate the process of identifying promising candidates and optimizing their properties for therapeutic use.

The future prospects for this compound are promising given its unique structural features and preliminary biological activities. Continued research will focus on refining its chemical structure to enhance its pharmacological properties while ensuring safety and feasibility for clinical translation. As computational methods improve and synthetic techniques evolve, the development pipeline for such complex molecules will become more efficient.

In conclusion,6-(4-methoxyphenyl)-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 1040631-70-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure and diverse functional groups make it an intriguing candidate for further investigation. As research progresses, this compound holds promise for contributing to the development of novel treatments that address unmet medical needs.